Cyclohexanone, 2-[[(2-ethylphenyl)amino]methylene]-

• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 2-[(2-ethylanilino)methylidene]cyclohexan-1-one
• InChI: InChI=1S/C15H19NO/c1-2-12-7-3-5-9-14(12)16-11-13-8-4-6-10-15(13)17/h3,5,7,9,11,16H,2,4,6,8,10H2,1H3
• InChI Key: USPRRKMJTIIBPN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC=C2CCCCC2=O

Description

Cyclohexanone,2-[[(2-ethylphenyl)amino]methylene]-(9ci) is a chemical compound with a complex structure that includes a cyclohexanone ring and an amino-methylene group attached to an ethylphenyl substituent. This compound is primarily used in experimental and research settings due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Cyclohexanone,2-[[(2-ethylphenyl)amino]methylene]-(9ci) typically involves the reaction of cyclohexanone with 2-ethylphenylamine in the presence of a suitable catalyst. The reaction conditions often include controlled temperatures and pH levels to ensure the desired product is obtained with high purity .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, it is likely that large-scale synthesis would follow similar principles as laboratory synthesis, with additional steps for purification and quality control to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

Cyclohexanone,2-[[(2-ethylphenyl)amino]methylene]-(9ci) can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced to form different derivatives, often involving the addition of hydrogen or removal of oxygen.

Substitution: This involves the replacement of one functional group with another, which can lead to a variety of products depending on the reagents used.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various acids and bases for substitution reactions. Reaction conditions often involve specific temperatures, pressures, and solvents to optimize the yield and purity of the products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone derivatives with additional oxygen-containing functional groups, while reduction could produce more saturated compounds .

Scientific Research Applications

Cyclohexanone,2-[[(2-ethylphenyl)amino]methylene]-(9ci) has several applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions to study reaction mechanisms and develop new synthetic pathways.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research into potential pharmaceutical applications includes studying its effects on biological systems and its potential as a drug candidate.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action for Cyclohexanone,2-[[(2-ethylphenyl)amino]methylene]-(9ci) involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in cellular processes and biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Cyclohexanone: A simpler ketone with a six-carbon ring, used in various industrial applications.

2-Ethylphenylamine: An aromatic amine with an ethyl substituent, used in organic synthesis.

Cyclohexanone oxime: A derivative of cyclohexanone used in the production of caprolactam.

Uniqueness

Cyclohexanone,2-[[(2-ethylphenyl)amino]methylene]-(9ci) is unique due to its combination of a cyclohexanone ring with an amino-methylene group and an ethylphenyl substituent.